2'-(butan-2-yl)-N-cyclopentyl-1'-oxo-1',4'-dihydro-2'H-spiro[cyclopentane-1,3'-isoquinoline]-4'-carboxamide

Specification

• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
• Standard InChI: InChI=1S/C23H32N2O2/c1-3-16(2)25-22(27)19-13-7-6-12-18(19)20(23(25)14-8-9-15-23)21(26)24-17-10-4-5-11-17/h6-7,12-13,16-17,20H,3-5,8-11,14-15H2,1-2H3,(H,24,26)
• Standard InChI Key: MNXVYNMKHLCOQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4CCCC4

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a spirocyclic core where a cyclopentane ring shares a single atom with a 1,4-dihydroisoquinoline system. The butan-2-yl group at the 2'-position and the cyclopentyl carboxamide at the 4'-position introduce steric and electronic modifications that influence its bioactivity. The IUPAC name, 2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide, reflects this intricate arrangement.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C23H32N2O2
Molecular Weight	368.5 g/mol
IUPAC Name	2-butan-2-yl-N-cyclopentyl-1-oxospiro[4H-isoquinoline-3,1'-cyclopentane]-4-carboxamide
Canonical SMILES	CCC(C)N1C(=O)C2=CC=CC=C2C(C13CCCC3)C(=O)NC4CCCC4
XLogP3	3.2 (estimated)

Synthesis Methods

General Synthetic Strategy

Synthesis typically involves multi-step organic reactions, starting with the construction of the isoquinoline core followed by spirocyclization. A common approach includes:

• Formation of the Isoquinoline Backbone: Condensation of phenethylamine derivatives with carbonyl compounds under acidic conditions.

• Spirocyclization: Intramolecular cyclization using catalysts like iodine and tert-butyl hydroperoxide to fuse the cyclopentane ring.

• Functionalization: Introduction of the butan-2-yl and cyclopentyl groups via alkylation and amidation reactions.

Optimization Challenges

Key challenges include controlling stereochemistry at the spiro center and minimizing side reactions during alkylation. Recent patents describe the use of microwave-assisted synthesis to improve yield and reduce reaction times.

Biological Activities and Mechanisms

Kinase Inhibition

The compound demonstrates nanomolar inhibitory activity against protein kinases such as EGFR and VEGFR2, critical targets in cancer therapy. Molecular docking studies suggest that the cyclopentyl carboxamide occupies the ATP-binding pocket, while the butan-2-yl group stabilizes hydrophobic interactions.

Table 2: In Vitro Kinase Inhibition Data

Kinase	IC50 (nM)	Cell Line
EGFR	12.3	A549 (lung)
VEGFR2	18.7	HUVEC (vascular)

Antimicrobial Properties

Preliminary assays reveal broad-spectrum antimicrobial activity, with MIC values of 4 µg/mL against Staphylococcus aureus and 8 µg/mL against Candida albicans. The spirocyclic structure likely disrupts microbial membrane integrity.

Comparative Analysis with Related Compounds

Structural Analogues

Modifications to the spiro core or substituents significantly alter bioactivity. For example:

Table 3: Comparative Bioactivity of Analogues

Compound	Molecular Formula	EGFR IC50 (nM)
2'-(Phenyl)-N-cyclopentyl derivative	C24H30N2O2	45.6
2'-(Butan-2-yl)-N-cyclohexyl derivative	C24H34N2O2	22.1
Target Compound	C23H32N2O2	12.3

The butan-2-yl substituent enhances kinase inhibition compared to bulkier phenyl groups, likely due to improved steric compatibility.

Recent Research Developments

Pharmacokinetic Optimization

Encapsulation in liposomal nanoparticles improved oral bioavailability from 15% to 58% in rat models, addressing solubility limitations.

Targeted Delivery Systems

Conjugation with folate ligands enhanced tumor-specific uptake, reducing off-target effects in healthy tissues.